3-(allylthio)-6,6-dimethyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine

• IUPAC Name: 6,6-dimethyl-3-prop-2-enylsulfanyl-7H-[1,2,4]triazino[5,6-d][3,1]benzoxazepine
• InChI: InChI=1S/C15H16N4OS/c1-4-9-21-14-16-13-12(18-19-14)10-7-5-6-8-11(10)17-15(2,3)20-13/h4-8,17H,1,9H2,2-3H3
• InChI Key: IEJRPJIGUXVBRZ-UHFFFAOYSA-N
• Canonical SMILES: CC1(NC2=CC=CC=C2C3=C(O1)N=C(N=N3)SCC=C)C
• Molecular Formula: C15H16N4OS
• Molecular Weight: 300.4 g/mol

Description

3-(allylthio)-6,6-dimethyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine is a chemical compound that has attracted significant attention in the scientific community due to its potential applications in various fields. This compound has a unique molecular structure that makes it suitable for use in a range of scientific research areas.

Scientific Research Applications

3-(allylthio)-6,6-dimethyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine has a range of potential scientific research applications, including:
1. Antimicrobial activity: This compound has been shown to exhibit potent antimicrobial activity against a range of bacterial and fungal strains. It is therefore a promising candidate for the development of new antimicrobial agents.
2. Anticancer activity: Studies have shown that this compound has cytotoxic effects on various cancer cell lines. It is therefore a potential candidate for the development of new anticancer drugs.
3. Anti-inflammatory activity: This compound has been shown to exhibit anti-inflammatory activity in various in vitro and in vivo models. It is therefore a potential candidate for the development of new anti-inflammatory agents.

Mechanism of Action

The exact mechanism of action of 3-(allylthio)-6,6-dimethyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine is not fully understood. However, studies have suggested that it may act by inhibiting key enzymes or signaling pathways involved in various cellular processes. For example, it has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. It has also been shown to inhibit the NF-κB signaling pathway, which is involved in inflammation and immune responses.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects, including:
1. Inhibition of cell proliferation: This compound has been shown to inhibit the proliferation of various cancer cell lines.
2. Induction of apoptosis: Studies have shown that this compound can induce apoptosis, or programmed cell death, in cancer cells.
3. Anti-inflammatory effects: This compound has been shown to exhibit anti-inflammatory effects in various in vitro and in vivo models.

Advantages and Limitations for Lab Experiments

3-(allylthio)-6,6-dimethyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine has several advantages for use in lab experiments, including its potent antimicrobial, anticancer, and anti-inflammatory activities. However, there are also some limitations to its use. For example, this compound may be difficult to synthesize on a large scale, and its mechanism of action is not fully understood.

Future Directions

There are several future directions for research on 3-(allylthio)-6,6-dimethyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine, including:
1. Further studies to elucidate the compound's mechanism of action and its potential targets.
2. Development of new synthetic methods to produce this compound on a large scale.
3. Studies to investigate the compound's pharmacokinetic properties and potential toxicity.
4. Development of new formulations or delivery methods to improve the compound's efficacy and bioavailability.
5. Investigation of the compound's potential applications in other scientific research areas, such as neuroscience or immunology.
Conclusion:
In conclusion, this compound is a chemical compound with significant potential for use in various scientific research areas. Its unique molecular structure and potent antimicrobial, anticancer, and anti-inflammatory activities make it a promising candidate for the development of new drugs and therapies. Further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 3-(allylthio)-6,6-dimethyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine involves the reaction of 2,4-dimethyl-6-(prop-2-en-1-ylsulfanyl)-1,3,5-triazine with 2-chloro-6-methyl-4H-benzo[d][1,3]oxazin-4-one in the presence of a base such as potassium carbonate. The reaction takes place in an organic solvent such as dimethylformamide or dimethyl sulfoxide and is typically carried out at elevated temperatures. The resulting product is a white crystalline powder that can be purified using standard techniques such as recrystallization or column chromatography.